Cas no 313499-94-4 (3-chloro-N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3-chloro-N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 313499-94-4
• MF: C₁₈H₁₅ClN₂OS
• MW: 342.842501878738
• CID: 6453199
• Update Time: 2025-06-09

3-chloro-N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide
• 3-chloro-N-(4-(2,4-dimethylphenyl)thiazol-2-yl)benzamide
• Benzamide, 3-chloro-N-[4-(2,4-dimethylphenyl)-2-thiazolyl]-

• Inchi： 1S/C18H15ClN2OS/c1-11-6-7-15(12(2)8-11)16-10-23-18(20-16)21-17(22)13-4-3-5-14(19)9-13/h3-10H,1-2H3,(H,20,21,22)
• InChI Key： HHDWEKMPZMZFLD-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(C)C=C2C)=CS1)(=O)C1=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• pka: 6.73±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide

Research Update on 3-chloro-N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide (CAS: 313499-94-4)

Recent studies on 3-chloro-N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide (CAS: 313499-94-4) have highlighted its potential as a promising compound in the field of chemical biology and pharmaceutical research. This thiazole derivative has garnered attention due to its unique structural features and biological activities, particularly in the context of kinase inhibition and anti-inflammatory applications. The compound's molecular structure, characterized by the presence of a chloro-substituted benzamide moiety and a dimethylphenyl-thiazole core, has been the focus of several structure-activity relationship (SAR) studies aimed at optimizing its pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 3-chloro-N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide on a panel of protein kinases, revealing selective activity against specific kinase isoforms implicated in inflammatory pathways. The researchers employed a combination of in vitro enzymatic assays and molecular docking simulations to elucidate the binding interactions between the compound and its kinase targets. Notably, the compound demonstrated nanomolar potency against certain kinases, suggesting its potential as a lead candidate for further development.

In addition to its kinase inhibitory properties, recent preclinical studies have explored the anti-inflammatory effects of 3-chloro-N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide in animal models of chronic inflammation. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduced pro-inflammatory cytokine levels in a dose-dependent manner, with minimal off-target effects. These findings underscore the compound's potential as a therapeutic agent for inflammatory disorders, although further pharmacokinetic and toxicological studies are warranted to assess its clinical viability.

The synthesis and optimization of 3-chloro-N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide have also been a focus of recent research. A team of chemists recently developed a novel synthetic route that improves the yield and purity of the compound, as detailed in a 2023 Organic Process Research & Development article. This advancement is expected to facilitate larger-scale production for future preclinical and clinical studies. Moreover, computational studies have provided insights into the compound's metabolic stability and potential drug-drug interactions, which will be critical for its development as a pharmaceutical agent.

Despite these promising developments, challenges remain in the translation of 3-chloro-N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide into clinical applications. Current research efforts are focused on addressing its solubility and bioavailability limitations through formulation strategies and structural modifications. Collaborative efforts between academic and industrial researchers are underway to advance this compound through the drug development pipeline, with the goal of identifying a viable candidate for IND (Investigational New Drug) submission in the coming years.

In conclusion, 3-chloro-N-4-(2,4-dimethylphenyl)-1,3-thiazol-2-ylbenzamide (CAS: 313499-94-4) represents a compelling case study in the intersection of chemical biology and drug discovery. Its dual mechanisms of action—kinase inhibition and anti-inflammatory activity—position it as a versatile scaffold for further medicinal chemistry optimization. As research progresses, this compound may emerge as a valuable tool for understanding disease mechanisms and developing novel therapeutics for inflammatory and proliferative disorders.